5-Cyano-N-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: 5-cyano-N-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C12H10N6O/c13-5-8-6-15-10(7-14-8)12(19)16-11-4-9-2-1-3-18(9)17-11/h4,6-7H,1-3H2,(H,16,17,19)
• InChI Key: IGGZDXLHAUITMY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=NN2C1)NC(=O)C3=NC=C(N=C3)C#N
• Molecular Formula: C12H10N6O
• Molecular Weight: 254.25 g/mol

Description

The compound is a derivative of pyrrolopyrazine, which is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Chemical Reactions Analysis

The chemical reactions involving pyrrolopyrazine derivatives are not clearly recognized. More research is needed to understand the specific chemical reactions of “5-Cyano-N-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)pyrazine-2-carboxamide”.

Mechanism of Action

The mechanism of action for pyrrolopyrazine derivatives is not clearly recognized. Some derivatives have shown more activity on kinase inhibition, but the specific mechanism of action for “5-Cyano-N-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)pyrazine-2-carboxamide” is not available in the search results.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis methods, chemical reactions, mechanism of action, and physical and chemical properties. More research is also needed to understand its safety and hazards. The pyrrolopyrazine structure is an attractive scaffold for drug discovery research.